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Compound of Interest

Compound Name: 3-(Oxan-4-yl)aniline

Cat. No.: B3089888 Get Quote

An In-depth Technical Guide to 3-(Oxan-4-yl)aniline

This technical guide provides a comprehensive overview of the chemical properties,

characterization, and a conceptual workflow for the synthesis and analysis of 3-(Oxan-4-
yl)aniline, a compound of interest to researchers in medicinal chemistry and materials science.

Compound Data
Quantitative data for 3-(Oxan-4-yl)aniline is summarized in the table below. This data is

essential for experimental design, including reaction stoichiometry, and for the interpretation of

analytical results.

Property Value Citations

Chemical Formula C₁₁H₁₅NO [1][2][3]

Molecular Weight 177.25 g/mol [1]

Alternate M.W. 177.24 g/mol [2]

Synonym
3-(Tetrahydro-2H-pyran-4-

yl)aniline
[2]

CAS Number 1202006-13-0 [1][2]

Appearance Powder [1]
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Experimental Protocols
The characterization of 3-(Oxan-4-yl)aniline involves a suite of analytical techniques to confirm

its identity, purity, and structure. Below are detailed methodologies for key experimental

procedures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for elucidating the molecular structure of a

compound. Both ¹H and ¹³C NMR would be employed.

Sample Preparation: A sample of 3-(Oxan-4-yl)aniline (typically 5-10 mg) is dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. A small amount of a reference

standard, such as tetramethylsilane (TMS), may be added.

¹H NMR Spectroscopy: This technique provides information about the number of different

types of protons, their chemical environments, and their proximity to other protons. The

spectrum would be expected to show signals corresponding to the aromatic protons on the

aniline ring and the aliphatic protons on the oxane ring. The integration of the signals would

correspond to the number of protons, and the splitting patterns (e.g., singlets, doublets,

triplets) would indicate adjacent protons.

¹³C NMR Spectroscopy: This analysis identifies the different carbon environments in the

molecule. The spectrum for 3-(Oxan-4-yl)aniline would be expected to show distinct signals

for the aromatic carbons and the aliphatic carbons of the oxane ring.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and can provide information

about the structure of the compound through fragmentation patterns.

Sample Introduction: The sample can be introduced in various ways, including direct infusion

or through a chromatographic system like Gas Chromatography (GC) or Liquid

Chromatography (LC).

Ionization: A suitable ionization technique, such as Electrospray Ionization (ESI) or

Atmospheric Pressure Chemical Ionization (APCI), is used to generate charged molecules.
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Analysis: The mass-to-charge ratio (m/z) of the ions is measured. High-resolution mass

spectrometry (HRMS) can provide a highly accurate mass measurement, which helps in

confirming the elemental composition of the molecule. The fragmentation pattern can be

analyzed to further confirm the structure.

Chromatography
Chromatographic techniques are essential for assessing the purity of the compound and for

purification.

Thin Layer Chromatography (TLC): TLC is a quick and simple method to monitor the

progress of a reaction and to get a preliminary assessment of purity. A small amount of the

compound is spotted on a TLC plate, which is then developed in a suitable solvent system.

The position of the spot(s) is visualized, often under UV light.

High-Performance Liquid Chromatography (HPLC): HPLC is a more sophisticated technique

for purity assessment and purification. A solution of the compound is injected into a column

packed with a stationary phase, and a mobile phase is pumped through. The retention time

of the compound is a characteristic property under specific conditions (e.g., column type,

mobile phase composition, flow rate). A single sharp peak is indicative of a pure compound.

Conceptual Workflow: Synthesis and
Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of 3-(Oxan-4-yl)aniline.
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Caption: Conceptual workflow for the synthesis and characterization of 3-(Oxan-4-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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